8-(2-hydroxyphenyl)-1,7-dimethyl-3-(4-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-hydroxyphenyl)-4,7-dimethyl-2-[(4-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H21N5O3/c1-14-8-10-16(11-9-14)13-27-21(30)19-20(25(3)23(27)31)24-22-26(19)12-15(2)28(22)17-6-4-5-7-18(17)29/h4-12,29H,13H2,1-3H3
• InChI Key: SAHPYANYJMKQLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3C=C(N4C5=CC=CC=C5O)C)N(C2=O)C
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

Molecular Structure Analysis

This involves determining the arrangement of atoms within a molecule and the type of bonds (single, double, triple, etc.) between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its chemical stability.

Scientific Research Applications

Antimicrobial Properties

• Researchers have investigated the compound’s antimicrobial effects against bacteria, fungi, and other pathogens. .

Quorum Sensing Inhibition

• Quorum sensing is a communication mechanism used by bacteria to coordinate group behaviors. Compounds that disrupt quorum sensing can potentially mitigate bacterial virulence and biofilm formation. .

Anticancer Potential

• The unique chemical structure of this compound suggests potential anticancer properties. Researchers have explored its effects on cancer cell lines, studying its cytotoxicity, apoptosis induction, and inhibition of tumor growth. .

Anti-inflammatory Activity

• Inflammation plays a crucial role in various diseases. Preliminary studies indicate that this compound may possess anti-inflammatory properties. .

Neuroprotective Effects

• Neurodegenerative diseases are a significant health concern. Some studies suggest that this compound might have neuroprotective effects by modulating oxidative stress, inflammation, or neuronal signaling pathways. .

Molecular Docking Studies

• Computational approaches, such as molecular docking, have been employed to predict the binding affinity of this compound with specific protein targets. .

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would involve studying how the compound interacts with biological systems at the molecular level. This could involve studying its binding to specific proteins or other biomolecules, and the biochemical pathways it affects.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and other hazards. It also involves determining appropriate safety precautions for handling and storing the compound.